Cas no 654673-69-5 (Benzenesulfonamide, N-(3-iodopropyl)-4-methyl-N-(2-oxoethyl)-)

• Product Name: Benzenesulfonamide, N-(3-iodopropyl)-4-methyl-N-(2-oxoethyl)-
• CAS No: 654673-69-5
• MF: C₁₂H₁₆INO₃S
• MW: 381.229814529419
• CID: 398706
• PubChem ID: 11315027
• Update Time: 2025-04-19

Benzenesulfonamide, N-(3-iodopropyl)-4-methyl-N-(2-oxoethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(3-iodopropyl)-4-methyl-N-(2-oxoethyl)-
• N-(3-iodopropyl)-4-methyl-N-(2-oxoethyl)benzenesulfonamide
• DTXSID00462124
• 654673-69-5

• Inchi： 1S/C12H16INO3S/c1-11-3-5-12(6-4-11)18(16,17)14(9-10-15)8-2-7-13/h3-6,10H,2,7-9H2,1H3
• InChI Key： BKVSXABEHYTRST-UHFFFAOYSA-N
• SMILES： ICCCN(CC=O)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 380.98918
• Monoisotopic Mass: 380.98956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.45